Cas no 353261-26-4 (2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-1,3-benzodiazole)

• Product Name: 2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-1,3-benzodiazole
• CAS No: 353261-26-4
• MF: C₁₅H₁₁F₃N₂S
• MW: 308.321452379227
• CID: 1469598
• PubChem ID: 4213610
• Update Time: 2025-04-20

2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-
• 2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-1,3-benzodiazole
• 353261-26-4
• F3358-0088
• HS-8530
• 2-((3-(trifluoromethyl)benzyl)thio)-1H-benzo[d]imidazole
• 2-({[3-(TRIFLUOROMETHYL)PHENYL]METHYL}SULFANYL)-1H-1,3-BENZODIAZOLE
• 2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-benzimidazole
• 1H-1,3-BENZIMIDAZOL-2-YL [3-(TRIFLUOROMETHYL)BENZYL] SULFIDE
• AKOS002310716
• STK467740
• 2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole

• Inchi： 1S/C15H11F3N2S/c16-15(17,18)11-5-3-4-10(8-11)9-21-14-19-12-6-1-2-7-13(12)20-14/h1-8H,9H2,(H,19,20)
• InChI Key： MUZUYKAYBUZCPN-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 308.05963
• Monoisotopic Mass: 308.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 4.7

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes